Cas no 117-92-0 (Quinaldine red)

Quinaldine red is also known as2-[4-(Dimethylamino)styrene ]-1-Ethyl quinolinium iodide,The molecular formula isC21H23IN2,The molecular weight is430.3252,The substance is soluble in ethanol and appears dark red,Slightly soluble in water.The solution can be slowly absorbed by lightdecomposition.
Quinaldine red structure
Quinaldine red structure
Quinaldine red
117-92-0
C21H23IN2
430.3252
MFCD00011968
35856
24852005

Quinaldine red Properties

Names and Identifiers

    • 2-(-(4-dimethylamino)styryl)-1-ethylquinolinium iodide
    • Quinaldine Red
    • 2-(4-Dimethylaminostyryl)-1-ethylquinolinium iodide
    • 2-[p-(DiMethylaMino)styryl]-1-ethylquinoliniuM Iodide
    • Chinaldinrot
    • Eastman 1361
    • Quinaldine Red [pH Indicator]
    • QUINALDINE RED INDICATOR
    • QUINALDINE RED INDICATOR 5 G
    • Quinaldine red, pure
    • Quinaldine red,pure 25GR
    • Quinaldine red,pure 5GR
    • 2-[4-(Dimethylamino)styryl]-1-ethylquinolinium iodide
    • Quinaldine Red,99%
    • Quinaldine red, pure 5GR
    • Quinaldine red, pure 25GR
    • Quinaldine Red, dye content 95%
    • 2-(p-Dimethylaminostyryl)quinoline ethiodide
    • 1-Ethyl-2-p-dimethylaminostyrylquinoline iodide
    • Z70656T34N
    • MLS000418480
    • SMR000264929
    • MLS002637211
    • alpha-(p-Dimethylaminophenylethylene)quinolineethiodide
    • 2-(-(4-Dimethylamino)styryl)-1-ethylquinolini
    • QUINALDINE RED
    • HMS2565C04
    • Quinolinium, 2-[2-[4-(dimethylamino)phenyl]ethenyl]-1-ethyl-, iodide (1:1)
    • SCHEMBL124471
    • 190437-26-4
    • EINECS 204-221-5
    • UNII-Z70656T34N
    • AKOS001028487
    • A853198
    • EN300-21037300
    • Quinolinium, 2-(2-(4-(dimethylamino)phenyl)ethenyl)-1-ethyl-, iodide (1:1)
    • 2-[2-[4-(dimethylamino)phenyl]ethenyl]-1-ethyl-quinoliniuiodide
    • NSC-36339
    • REGID_for_CID_5702759
    • .alpha.-(p-Dimethylaminophenylethylene)quinoline ethiodide
    • 117-92-0
    • NSC 36339
    • AS-73150
    • W-108556
    • QUINALDINE RED [MI]
    • 2-[(1E)-2-[4-(dimethylamino)phenyl]ethenyl]-1-ethylquinolin-1-ium iodide
    • CHEMBL1492585
    • Z56758419
    • Quinolinium, 2-(p-(dimethylamino)styryl)-1-ethyl-, iodide
    • Q0007
    • 2-(2-(4-(Dimethylamino)phenyl)ethenyl)-1-ethylquinolinium, iodide
    • (E)-2-(4-(dimethylamino)styryl)-1-ethylquinolin-1-ium iodide
    • 2-(4-(Dimethylamino)styryl)-1-ethylquinolin-1-ium iodide
    • (E)-2-(4-(dimethylamino)styryl)-1-ethylquinolinium iodide
    • Quinolinium, 2-(2-(4-(dimethylamino)phenyl)ethenyl)-1-ethyl-, iodide
    • 2-(2-(4-(DIMETHYLAMINO)PHENYL)ETHENYL)-1-ETHYLQUINOLINIUM, E-, IODIDE (1:1)
    • 2-{2-[4-(dimethylamino)phenyl]ethenyl}-1-ethylquinolin-1-ium iodide
    • MFCD00011968
    • NSC36339
    • BP-12333
    • 2,3-BIS(ACETYLOXY)-3-(1,3-BENZOTHIAZOL-2-YL)PROPANOICACID
    • Quinaldine red
    • alpha(pDimethylaminophenylethylene)quinolineethiodide
    • 2((4Dimethylamino)styryl)1ethylquinolinium iodide
    • Quinolinium, 2(p(dimethylamino)styryl)1ethyl, iodide
    • Quinolinium, 2(2(4(dimethylamino)phenyl)ethenyl)1ethyl, iodide (1:1)
    • CS-0010170
    • Quinolinium, 2-(p-(dimethylamino)styryl)-1-ethyl-, iodide (8CI)
    • 2(2(4(Dimethylamino)phenyl)ethenyl)1ethylquinolinium, iodide
    • DTXCID501022848
    • 2-(-(4-Dimethylamino)styryl)-1-ethylquinolinium iodide
    • 2(p(Dimethylamino)styryl)1ethylquinolinium iodide
    • Quinolinium, 2(p(dimethylamino)styryl)1ethyl, iodide (8CI)
    • Eastman no. 1361
    • 2(pDimethylaminostyryl)quinoline ethiodide
    • DTXSID90883309
    • HY-D0267
    • Quinolinium, 2(2(4(dimethylamino)phenyl)ethenyl)1ethyl, iodide
    • 1Ethyl2pdimethylaminostyrylquinoline iodide
    • +Expand
    • MFCD00011968
    • JOLANDVPGMEGLK-UHFFFAOYSA-M
    • 1S/C21H23N2.HI/c1-4-23-20(16-12-18-7-5-6-8-21(18)23)15-11-17-9-13-19(14-10-17)22(2)3;/h5-16H,4H2,1-3H3;1H/q+1;/p-1
    • [I-].[N+]1(C([H])([H])C([H])([H])[H])=C(/C(/[H])=C(\[H])/C2C([H])=C([H])C(=C([H])C=2[H])N(C([H])([H])[H])C([H])([H])[H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

  • 430.09100
  • 0
  • 2
  • 4
  • 430.091
  • 24
  • 381
  • 0
  • 0
  • 0
  • 1
  • 0
  • 2
  • 0
  • 7.1

Experimental Properties

  • 1.38760
  • 7.12000
  • 8049
  • Almost insoluble
  • °Cat760mmHg
  • 240 ºC
  • °C
  • Solubility Sparingly soluble in water; freely soluble in ethanol
  • Dark red powder.
  • Soluble in ethanol, dark red, slightly soluble in water. The solution can be slowly decomposed by light.
  • Light Sensitive
  • 2.63(at 25℃)
  • 528nm
  • 1.4(colourless)-3.2(pink)
  • 1.3772 (estimate)

Quinaldine red Security Information

  • 3
  • 6.1
  • S24/25
  • II; III
  • II; III
  • 6.1
  • NONH for all modes of transport
  • Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
  • Yes

Quinaldine red Customs Data

  • 29334990
  • China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Quinaldine red Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000DZW-1g
Quinolinium, 2-[2-[4-(dimethylamino)phenyl]ethenyl]-1-ethyl-, iodide (1:1)
117-92-0 Dye content 95 %
1g
$12.00
A2B Chem LLC
AA17340-1g
Quinaldine Red
117-92-0 Dye content 95 %
1g
$11.00
Aaron
AR000E88-1g
Quinolinium, 2-[2-[4-(dimethylamino)phenyl]ethenyl]-1-ethyl-, iodide (1:1)
117-92-0
1g
$9.00
abcr
AB354032-5 g
Quinaldine Red, dye content 95%; .
117-92-0
5 g
€72.10 2023-07-19
Ambeed
A420333-1g
2-(4-(Dimethylamino)styryl)-1-ethylquinolin-1-ium iodide
117-92-0 Dye content 95 %
1g
$15.0 2024-06-02
Chemenu
CM118304-25g
Quinaldine Red
117-92-0 95%
25g
$201 2021-08-06
Cooke Chemical
A8558732-100ML
Quinaldine Red indicator
117-92-0 1.0-2.2
100ml
RMB 47.20 2023-09-07
eNovation Chemicals LLC
D565675-1g
Quinaldine Red
117-92-0 97%
1g
$200 2022-09-07
Fluorochem
046880-1g
Quinaldine red
117-92-0 >95.0%(T)
1g
£19.00 2022-03-01
MedChemExpress
HY-D0267-5g
Quinaldine red
117-92-0
5g
¥213 2024-07-24

Quinaldine red Suppliers

Shanghai Macklin Biochemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:117-92-0)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
Shandong Dexin Fine Chemical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:117-92-0)
ZHANG WEN JIE
15553333686
643971@QQ.COM
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:117-92-0)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:117-92-0)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:117-92-0)
A LA DING
anhua.mao@aladdin-e.com

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